Cas no 135937-96-1 (2-Acetylthioisobutyric Acid)

• Product Name: 2-Acetylthioisobutyric Acid
• CAS No: 135937-96-1
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 824742
• Update Time: 2026-04-29

2-Acetylthioisobutyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetylthioisobutyric Acid
• 2,2-dimethyl-3-oxobutanethioic S-acid
• 2,2-Dimethyl-3-oxo-butanethioic S-acid
• Butanethioic acid,2,2-dimethyl-3-oxo

Computed Properties

• Exact Mass: 162.03500

Experimental Properties

• Density: 1.076
• Melting Point: 93-94.5°C
• Boiling Point: 207.691 °C at 760 mmHg
• Flash Point: 79.409 °C
• Refractive Index: 1.468
• PSA: 79.67000
• LogP: 1.12930

2-Acetylthioisobutyric Acid Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetylthioisobutyric Acid

2-Acetylthioisobutyric Acid (CAS No. 135937-96-1): A Comprehensive Overview

2-Acetylthioisobutyric Acid (CAS No. 135937-96-1) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The molecular formula of 2-Acetylthioisobutyric Acid is C₆H₁₀O₂S, and its molecular weight is 146.21 g/mol. The compound features a thioisobutyric acid moiety with an acetyl group attached to the sulfur atom, which imparts unique chemical properties and reactivity. These properties make it an attractive candidate for a wide range of synthetic transformations and biological studies.

In recent years, the interest in 2-Acetylthioisobutyric Acid has grown due to its potential applications in drug discovery and development. Researchers have explored its use as a building block for the synthesis of more complex molecules, including potential drug candidates. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of thioisobutyric acid derivatives in enhancing the bioavailability and stability of certain pharmaceutical compounds.

The chemical structure of 2-Acetylthioisobutyric Acid allows for facile functionalization through various chemical reactions. This versatility has been leveraged in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. Prodrugs designed using this compound have shown improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity, making them promising candidates for clinical trials.

Beyond its applications in drug development, 2-Acetylthioisobutyric Acid has also been studied for its potential use in other areas of chemistry and biology. For example, it has been investigated as a ligand in coordination chemistry, where its sulfur-containing functional group can coordinate with metal ions to form stable complexes. These complexes have potential applications in catalysis and materials science.

In the realm of biochemistry, 2-Acetylthioisobutyric Acid has been explored for its interactions with biological systems. Studies have shown that it can modulate enzyme activity and protein function through reversible covalent bonding with cysteine residues. This property makes it a valuable tool for probing protein structure and function, as well as for developing inhibitors of specific enzymes involved in disease pathways.

The synthesis of 2-Acetylthioisobutyric Acid typically involves several steps, including the reaction of thioisobutyric acid with acetyl chloride or acetic anhydride. The process can be optimized to achieve high yields and purity, which is crucial for its use in sensitive applications such as pharmaceutical development. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, reducing the environmental impact of its production.

The safety profile of 2-Acetylthioisobutyric Acid is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, and to ensure proper ventilation during handling. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use.

In conclusion, 2-Acetylthioisobutyric Acid (CAS No. 135937-96-1) is a versatile compound with significant potential in multiple fields of research and application. Its unique chemical properties make it an attractive candidate for drug discovery, synthetic chemistry, and biochemical studies. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing challenges.